Methyl 3-chloro-4-hydroxy-5-isopropoxybenzoate

• Molecular Formula: C11H13ClO4
• Molecular Weight: 244.67 g/mol
• IUPAC Name: methyl 3-chloro-4-hydroxy-5-propan-2-yloxybenzoate
• InChI: InChI=1S/C11H13ClO4/c1-6(2)16-9-5-7(11(14)15-3)4-8(12)10(9)13/h4-6,13H,1-3H3
• InChI Key: NDAGZUHCIOWOMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C(=CC(=C1)C(=O)OC)Cl)O

Description

Methyl 3-chloro-4-hydroxy-5-isopropoxybenzoate is a useful research compound. Its molecular formula is C11H13ClO4 and its molecular weight is 244.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-(benzyloxy)-3-chloro-5-isopropoxybenzoate (2) (3.00 g, 8.96 mmol) was dissolved in a mixture of MeOH (100 mL), DCM (10 mL) and AcOH (0.1 mL) and the solution was passed through a Thales ‘H-cube’ cartridge (10% Pd/C) at a flow rate of 1 mL/min at 25° C. under H2 (full H2 mode). The solvents were removed in vacuo to afford methyl 3-chloro-4-hydroxy-5-isopropoxybenzoate (3) (2.03 g, 89%): m/z 245 [M+H]+ (ES+), 243 [M−H](ES−).